(E)-3-[3-[(4-chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(3,4-dimethylphenyl)prop-2-enamide

• IUPAC Name: (E)-3-[3-[(4-chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(3,4-dimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C26H23ClN2O3/c1-17-4-10-23(12-18(17)2)29-26(30)21(15-28)13-20-7-11-24(31-3)25(14-20)32-16-19-5-8-22(27)9-6-19/h4-14H,16H2,1-3H3,(H,29,30)/b21-13+
• InChI Key: DSTPHARXGPBHLC-FYJGNVAPSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=CC2=CC(=C(C=C2)OC)OCC3=CC=C(C=C3)Cl)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C(=C/C2=CC(=C(C=C2)OC)OCC3=CC=C(C=C3)Cl)/C#N)C
• Molecular Formula: C26H23ClN2O3
• Molecular Weight: 446.9 g/mol

Description

(E)-3-[3-[(4-chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(3,4-dimethylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C26H23ClN2O3 and its molecular weight is 446.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on compounds with similar structural motifs to "(E)-3-[3-[(4-chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(3,4-dimethylphenyl)prop-2-enamide" includes efforts in chemical synthesis and structural analysis. For instance, studies on pyrazolopyridines and chalcone derivatives have highlighted methodologies for creating complex molecular structures, providing insights into the stereochemistry and reactivity of such compounds (Quiroga et al., 1999); (Shkir et al., 2019). These syntheses often involve novel condensation reactions and the use of specific catalysts to achieve desired molecular frameworks.

Material Science Applications

In material science, research has been directed towards developing polymers and copolymers incorporating structural elements akin to the chlorophenyl and methoxy phenyl groups seen in the target compound. Studies include the synthesis of electrochromic and electrofluorescent polyamides, which show potential in applications such as smart windows and displays due to their reversible color-changing properties under electrical stimulus (Sun et al., 2016); (Liou & Chang, 2008).

Organic Chemistry and Catalysis

Further, the compound's framework is relevant to studies in organic chemistry, where its analogs have been explored for catalytic applications and as intermediates in organic synthesis. Research into the photogeneration and reactivity of phenyl cations has shed light on mechanisms relevant to the synthesis of compounds with similar structures, offering potential pathways for novel reactions and the development of new materials (Protti et al., 2004).